Cas no 1805607-42-4 (5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxaldehyde
• CAS No: 1805607-42-4
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4888154
• Update Time: 2025-11-03

5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-4-6(3-12)11-2-5(7(4)13)8(9)10/h2-3,8H,1H3,(H,11,13)
• InChI Key： OYBDYIIRXVWKIE-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C=O)=C(C)C1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2

Additional information on 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxaldehyde

Comprehensive Overview of 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxaldehyde (CAS No. 1805607-42-4)

5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxaldehyde (CAS No. 1805607-42-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural resemblance to nicotinamide derivatives, which are pivotal in metabolic pathways.

The compound's pyridine-2-carboxaldehyde backbone is a versatile scaffold in medicinal chemistry, enabling the development of novel inhibitors and modulators for enzymes and receptors. Its difluoromethyl group enhances metabolic stability, a feature highly sought after in the design of next-generation therapeutics. Recent studies highlight its role in optimizing pharmacokinetic properties, making it a hot topic in forums discussing AI-driven drug design and computational chemistry.

In agrochemical applications, 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxaldehyde is explored for its herbicidal and fungicidal potential. The difluoromethyl moiety contributes to improved bioavailability and environmental persistence, aligning with the industry's shift toward sustainable crop protection solutions. This has sparked discussions in green chemistry circles, where reducing ecological footprints is a priority.

From a synthetic perspective, the compound's hydroxy and aldehyde functionalities offer multiple sites for derivatization, facilitating the creation of diverse chemical libraries. This adaptability is crucial for high-throughput screening (HTS) campaigns, a trend increasingly supported by machine learning algorithms in modern R&D. Its CAS No. 1805607-42-4 is frequently queried in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

Safety and handling of 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carboxaldehyde adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability under ambient temperatures makes it a practical choice for experimental workflows, further driving its adoption in automated synthesis platforms.

As the scientific community continues to explore fluorinated pyridines, this compound stands out for its balanced reactivity and functional group compatibility. Whether in the context of precision medicine or smart agriculture, its multifaceted utility ensures it remains a subject of cutting-edge research and innovation.